Cas no 120832-12-4 (Fluorosulfonyldifluoroacetic acid silver(I) salt)

• Product Name: Fluorosulfonyldifluoroacetic acid silver(I) salt
• CAS No: 120832-12-4
• MF: C₂AgF₃O₄S
• MW: 284.947412490845
• CID: 5039269
• PubChem ID: 14269689
• Update Time: 2026-02-28

Fluorosulfonyldifluoroacetic acid silver(I) salt Chemical and Physical Properties

Names and Identifiers

• Fluorosulfonyldifluoroacetic acid silver(I) salt, 98%
• SCHEMBL2351578
• G70112
• AOGQFVJOOFEVQP-UHFFFAOYSA-M
• Fluorosulfonyldifluoroacetic acid silver(I) salt
• Silver;2,2-difluoro-2-fluorosulfonylacetate
• 120832-12-4
• silver(1+) 2,2-difluoro-2-(fluorosulfonyl)acetate

• Inchi： 1S/C2HF3O4S.Ag/c3-2(4,1(6)7)10(5,8)9;/h(H,6,7);/q;+1/p-1
• InChI Key： AOGQFVJOOFEVQP-UHFFFAOYSA-M
• SMILES： [Ag+].S(C(C(=O)[O-])(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 283.85203g/mol
• Monoisotopic Mass: 283.85203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: Not available
• Melting Point: N/A℃
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Fluorosulfonyldifluoroacetic acid silver(I) salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Fluorosulfonyldifluoroacetic acid silver(I) salt

Fluorosulfonyldifluoroacetic Acid Silver(I) Salt (CAS 120832-12-4): Properties, Applications, and Recent Advances

Fluorosulfonyldifluoroacetic acid silver(I) salt (CAS 120832-12-4) is a specialized silver-based compound with unique chemical properties that make it valuable in various advanced applications. This compound, often referred to as AgFSDFA in research circles, combines the reactivity of fluorosulfonyldifluoroacetic acid with the catalytic properties of silver, creating a versatile material for modern chemistry applications.

The molecular structure of fluorosulfonyldifluoroacetic acid silver(I) salt features a silver cation coordinated with the fluorosulfonyldifluoroacetate anion, resulting in a compound with interesting electrochemical characteristics. Recent studies have highlighted its potential in organic synthesis, particularly in reactions requiring mild conditions and high selectivity. Researchers are particularly interested in its thermal stability and solubility profile, which make it suitable for specialized applications in controlled environments.

One of the most promising applications of CAS 120832-12-4 is in the field of advanced materials synthesis. The compound's unique properties have shown potential in creating novel coordination polymers and metal-organic frameworks (MOFs). These materials are currently at the forefront of materials science research, with applications ranging from gas storage to selective catalysis. The fluorosulfonyl group in particular contributes to the compound's ability to form stable complexes with various organic ligands.

In the pharmaceutical industry, derivatives of fluorosulfonyldifluoroacetic acid silver(I) salt are being investigated for their potential in medicinal chemistry. While the compound itself isn't used directly in drug formulations, its structural motifs appear in several experimental compounds showing interesting biological activity. Current research focuses on its potential role in creating novel enzyme inhibitors and receptor modulators, particularly in the development of targeted therapies.

The electrochemical properties of AgFSDFA have attracted attention in energy storage applications. Recent studies suggest that silver complexes with fluorosulfonyldifluoroacetate ligands may contribute to the development of next-generation battery materials. This aligns with current market demands for more efficient and sustainable energy storage solutions, particularly in the context of renewable energy systems and electric vehicles.

From a synthetic chemistry perspective, CAS 120832-12-4 offers several advantages. The compound serves as an excellent precursor for various silver-containing materials due to its good solubility in polar organic solvents and relatively mild decomposition temperature. These characteristics make it particularly valuable for solution-phase processing of advanced materials, a growing area of interest in materials science and nanotechnology.

Recent advancements in catalysis research have highlighted the potential of fluorosulfonyldifluoroacetic acid silver(I) salt in facilitating challenging organic transformations. Its unique combination of a silver center with electron-withdrawing fluorosulfonyl groups creates interesting opportunities for developing new catalytic systems. Researchers are particularly interested in its potential for C-H activation reactions and cross-coupling processes, which are fundamental to modern synthetic chemistry.

The compound's spectroscopic properties also make it interesting for analytical applications. The distinct vibrational signatures of the fluorosulfonyl group and the characteristic signals from the silver coordination environment provide useful markers for various spectroscopic techniques. This has led to its use as a reference material in certain specialized analytical methods, particularly in studies of silver-containing complexes.

In the context of green chemistry, researchers are exploring the potential of AgFSDFA in developing more sustainable chemical processes. The compound's ability to facilitate reactions under milder conditions aligns with the growing demand for energy-efficient synthesis methods. Current investigations focus on its potential role in atom-economical transformations and catalytic cycles that minimize waste generation.

From a commercial perspective, the market for specialized silver compounds like fluorosulfonyldifluoroacetic acid silver(I) salt is experiencing steady growth. This is driven by increasing demand from the electronics industry for advanced materials and from research institutions exploring novel chemical systems. The compound's relative stability and well-defined properties make it particularly attractive for these applications.

Quality control and analytical characterization of CAS 120832-12-4 require specialized techniques due to its unique composition. Standard analytical methods include X-ray diffraction for structural determination, NMR spectroscopy for purity assessment, and elemental analysis for composition verification. These rigorous characterization protocols ensure the compound meets the high standards required for research and industrial applications.

Looking to the future, research directions for fluorosulfonyldifluoroacetic acid silver(I) salt include exploring its potential in nanomaterial synthesis and molecular electronics. The compound's ability to form well-defined coordination environments makes it an interesting candidate for creating precisely structured materials at the nanoscale. These developments align with broader trends in materials innovation and nanotechnology applications.

For researchers working with AgFSDFA, proper handling and storage are essential to maintain its chemical integrity. The compound should be stored in airtight containers under inert atmosphere to prevent degradation. Standard laboratory safety protocols should be followed when handling this material, including the use of appropriate personal protective equipment.

The synthesis and application of fluorosulfonyldifluoroacetic acid silver(I) salt represent an active area of chemical research. As new discoveries emerge about its properties and potential uses, this compound continues to attract attention from both academic and industrial researchers. Its versatility and unique characteristics ensure it will remain an important tool in advanced chemical research and development for years to come.